molecular formula C16H21NO B8668422 2-Benzylidene-6-dimethylaminomethyl-cyclohexanone CAS No. 57754-23-1

2-Benzylidene-6-dimethylaminomethyl-cyclohexanone

Cat. No.: B8668422
CAS No.: 57754-23-1
M. Wt: 243.34 g/mol
InChI Key: NMUPYXWTUNJHMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzylidene-6-dimethylaminomethyl-cyclohexanone is a useful research compound. Its molecular formula is C16H21NO and its molecular weight is 243.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

57754-23-1

Molecular Formula

C16H21NO

Molecular Weight

243.34 g/mol

IUPAC Name

2-benzylidene-6-[(dimethylamino)methyl]cyclohexan-1-one

InChI

InChI=1S/C16H21NO/c1-17(2)12-15-10-6-9-14(16(15)18)11-13-7-4-3-5-8-13/h3-5,7-8,11,15H,6,9-10,12H2,1-2H3

InChI Key

NMUPYXWTUNJHMK-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1CCCC(=CC2=CC=CC=C2)C1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

43 g (0.23 mole) of 2-benzylidene-cyclohexanone obtained from Stage 2, and 21.6 g (0.23 mole) of dimethylammonium methylene chloride were stirred in 200 ml of dry acetonitrile at room temperature. After adding 0.2 ml of acetyl chloride the reaction mixture was stirred for a further 3 hours at room temperature, a colorless clear solution being formed. 200 ml of dry ether were then added dropwise to the reaction mixture, whereupon the hydrochloride crystallized out. 56.1 g (87% of theory) of colorless crystals were obtained. The base was released from the hydrochloride with dichloromethane/sodium hydroxide and, after drying the solution, the dichloromethane was removed by distillation.
Quantity
43 g
Type
reactant
Reaction Step One
Name
dimethylammonium methylene chloride
Quantity
21.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dichloromethane sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
200 mL
Type
solvent
Reaction Step Five

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